Cas no 1250809-34-7 (1-(methylcarbamoyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid
• CAS No: 1250809-34-7
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1083170
• PubChem ID: 50989025
• Update Time: 2025-08-05

1-(methylcarbamoyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Methylcarbamoyl)cyclopropanecarboxylic acid
• 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid
• CS-0257272
• SCHEMBL22167635
• Z951182620
• D87052
• 1-(Methylcarbamoyl)cyclopropanecarboxylicacid
• 1250809-34-7
• EN300-66770
• AKOS011374664

• Inchi： 1S/C6H9NO3/c1-7-4(8)6(2-3-6)5(9)10/h2-3H2,1H3,(H,7,8)(H,9,10)
• InChI Key： ZHKJJVGESBQQBR-UHFFFAOYSA-N
• SMILES： OC(C1(C(NC)=O)CC1)=O

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid

1-(Methylcarbamoyl)cyclopropane-1-carboxylic acid

1-(Methylcarbamoyl)cyclopropane-1-carboxylic acid, a compound with the CAS number 1250809-34-7, is an intriguing organic molecule that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and reactivity. The molecule consists of a cyclopropane ring substituted with a methylcarbamoyl group and a carboxylic acid group, making it a versatile compound for both academic research and industrial applications.

The synthesis of 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid involves a combination of organic synthesis techniques, including cyclopropanation reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable aspects of this compound is its potential in pharmaceutical research. The cyclopropane ring is known to exhibit unique pharmacokinetic properties, which can be advantageous in drug design. Studies have shown that 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid may act as a precursor for bioactive molecules, including antibiotics and anti-inflammatory agents. Its ability to form hydrogen bonds due to the presence of the carboxylic acid group further enhances its potential as a building block for complex molecular architectures.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The strained cyclopropane ring can be incorporated into polymers to enhance mechanical properties such as tensile strength and elasticity. Recent research has focused on developing biodegradable polymers using 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid as a monomer, addressing the growing demand for sustainable materials.

The chemical stability of 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid under various conditions has been extensively studied. It has been found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis in basic environments, releasing the methylcarbamoyl group. This property makes it suitable for controlled-release applications, where gradual degradation is desired.

From an environmental perspective, the biodegradability of this compound is a critical factor. Studies indicate that 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid can be metabolized by certain microbial strains, suggesting its potential as a biodegradable additive in industrial processes. However, further research is needed to fully understand its environmental impact and ensure safe disposal methods.

In conclusion, 1-(methylcarbamoyl)cyclopropane-1-carboxylic acid (CAS No: 1250809-34-7) is a multifaceted compound with promising applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow further.